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Compound of Interest

Compound Name: Carbomer 941

Cat. No.: B606477 Get Quote

Introduction

Carbomer 941 is a cross-linked polyacrylic acid polymer that serves as a high-efficiency gelling

agent, emulsifier, and suspending agent.[1][2] It is widely utilized in the pharmaceutical and

cosmetic industries to create clear, stable gels with long-flow characteristics and low relative

viscosity.[1][3] This document provides detailed protocols for the preparation of stable

Carbomer 941 gels, including quantitative data on formulation parameters and methodologies

for stability testing.

Mechanism of Gelation

Carbomer 941 is a dry, white, acidic powder with a pH of approximately 3 in a 1% aqueous

dispersion.[2] The polymer chains are tightly coiled in their acidic state. To achieve thickening

and gel formation, the Carbomer must be neutralized with a suitable base. This neutralization

ionizes the carboxylic acid groups, leading to electrostatic repulsion between the polymer

chains. This repulsion causes the polymer to uncoil and swell significantly, entrapping the

solvent and forming a stable gel matrix.

Key Formulation & Stability Considerations
Dispersion: Proper dispersion of Carbomer 941 powder is critical to avoid the formation of

"fish eyes" or agglomerates, which are difficult to hydrate. High-shear mixing can be

employed, but excessive shear after neutralization can permanently reduce viscosity.
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Neutralization: The pH of the final gel is a critical parameter affecting its viscosity and

stability. The optimal pH range for Carbomer gels is typically between 6 and 8. Common

neutralizing agents include sodium hydroxide (NaOH), potassium hydroxide (KOH), and

triethanolamine (TEA).

Concentration: The viscosity of the gel is directly proportional to the concentration of

Carbomer 941. Typical use levels range from 0.1% to 0.6% w/w.

Additives: The presence of electrolytes (salts) can significantly reduce the viscosity of the gel

by shielding the ionic charges on the polymer backbone, leading to a collapse of the gel

network. The addition of humectants like glycerin and propylene glycol can be beneficial for

the final product's properties and can also aid in the initial dispersion of the Carbomer

powder.

Stability: Carbomer 941 gels are susceptible to degradation by UV light, which can cause a

loss of viscosity. The use of UV absorbers or opaque packaging is recommended for long-

term stability. Gels also exhibit excellent freeze-thaw stability.

Data Presentation
The following tables summarize the quantitative data related to the preparation and

characterization of Carbomer 941 gels.

Table 1: Viscosity of Carbomer 941 Gels at Various Concentrations

Carbomer 941
Concentration (%
w/w)

Neutralizer (TEA) Final pH Viscosity (mPa·s)

0.2 q.s. to pH 7.0 7.0 ~2,000 - 4,000

0.4 q.s. to pH 7.0 7.0 ~4,000 - 8,000

0.5 q.s. to pH 7.0 7.0 4,000 - 11,000

0.6 q.s. to pH 7.0 7.0 ~9,000 - 15,000
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Note: Viscosity is dependent on the specific batch of Carbomer 941, the neutralizer used, and

the shear rate during measurement.

Table 2: Effect of pH on the Viscosity of a 0.5% Carbomer 941 Gel

pH Viscosity (mPa·s) Observations

3.0 < 100
Unneutralized, low viscosity

dispersion.

5.0 ~3,000 Gel formation begins.

6.0 ~8,000 High viscosity, clear gel.

7.0 ~9,500 Near-maximum viscosity.

8.0 ~9,000 Stable, high viscosity gel.

9.0 ~7,500 Viscosity begins to decrease.

> 11.0 Significantly Reduced
Gel structure may be

compromised.

Experimental Protocols
Protocol 1: Preparation of a 0.5% w/w Carbomer 941 Gel

Materials:

Carbomer 941 powder

Deionized water

Triethanolamine (TEA) or 10% w/v Sodium Hydroxide (NaOH) solution

Glycerin (optional, as a humectant and dispersing aid)

Beakers

Overhead stirrer with a propeller blade
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pH meter

Analytical balance

Methodology:

Dispersion:

Weigh the required amount of deionized water into a beaker.

If using glycerin, add it to the water and stir until uniform. A common ratio is 2 parts

glycerin to 1 part Carbomer 941.

While stirring the water (or water-glycerin mixture) at a moderate speed (e.g., 800-1200

rpm) to create a vortex, slowly and carefully sprinkle the Carbomer 941 powder into the

vortex. Avoid dumping the powder in all at once to prevent clumping.

Continue stirring for 15-30 minutes, or until the Carbomer is fully dispersed and hydrated,

and the solution is free of lumps. The dispersion will appear translucent and slightly

viscous.

Neutralization:

Reduce the stirring speed to minimize air entrapment.

Slowly add the neutralizing agent (TEA or 10% NaOH) dropwise to the Carbomer

dispersion while monitoring the pH.

Continue adding the neutralizer until the target pH of 6.5-7.5 is reached. The gel will form

and the viscosity will increase significantly.

Stir gently for another 10-15 minutes to ensure homogeneity.

Deaeration:

Allow the gel to stand for several hours, or overnight, to allow any entrapped air bubbles to

rise to the surface and dissipate. For faster deaeration, a desiccator connected to a

vacuum pump can be used.
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Protocol 2: Stability Testing of Carbomer 941 Gel

Methodology:

Sample Preparation: Prepare a batch of Carbomer 941 gel according to Protocol 1.

Package the gel in airtight, transparent, and opaque containers for different tests.

Initial Characterization (Time 0):

Macroscopic Evaluation: Visually inspect the gel for color, clarity, homogeneity, and the

presence of any phase separation or crystallization.

pH Measurement: Determine the initial pH of the gel using a calibrated pH meter.

Viscosity Measurement: Measure the viscosity using a rotational viscometer with an

appropriate spindle and speed. Record the temperature of the sample.

Accelerated Stability Study:

Store the samples in a stability chamber at 40°C ± 2°C and 75% RH ± 5% RH for a period

of 3 to 6 months.

At specified time points (e.g., 1, 2, 3, and 6 months), withdraw samples and repeat the

characterization tests outlined in step 2.

Freeze-Thaw Cycling:

Subject the samples to three to five freeze-thaw cycles, where each cycle consists of

freezing the sample at -20°C for 24 hours, followed by thawing at room temperature

(25°C) for 24 hours.

After the final cycle, perform the characterization tests.

UV Light Stability:

Expose the samples in transparent containers to a controlled UV light source for a

specified duration.
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A control sample should be kept in an opaque container under the same temperature

conditions.

At the end of the exposure period, perform the characterization tests on both the exposed

and control samples.

Visualization of Experimental Workflow
Below is a diagram illustrating the logical workflow for the preparation of a stable Carbomer
941 gel.
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Start: Define Gel
Formulation Parameters

Weigh Raw Materials:
- Carbomer 941

- Deionized Water
- Glycerin (optional)

- Neutralizer (e.g., TEA)

Dispersion:
Slowly add Carbomer 941
to vortex of stirring water/

glycerin mixture.

Hydration:
Stir at moderate speed

(800-1200 rpm) until
fully hydrated.

QC Check 1:
Visually inspect for

agglomerates.

Fail

Neutralization:
Slowly add neutralizer
dropwise with gentle

stirring.

Pass

QC Check 2:
Monitor pH to reach
target (e.g., 6.5-7.5).

Adjust pH

Homogenization:
Continue gentle stirring

for 10-15 minutes.

Target pH
Reached

Deaeration:
Let stand or use vacuum
to remove air bubbles.

QC Check 3:
Final inspection for clarity,

 homogeneity, and pH.

Fail

Packaging:
Fill into appropriate
airtight containers.

Pass

End: Stable
Carbomer 941 Gel

Click to download full resolution via product page

Caption: Workflow for Carbomer 941 Gel Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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